(2Z)-2-[(4-chlorophenyl)sulfonylhydrazinylidene]-N-(4-fluorophenyl)chromene-3-carboxamide
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Description
(2Z)-2-[(4-chlorophenyl)sulfonylhydrazinylidene]-N-(4-fluorophenyl)chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H15ClFN3O4S and its molecular weight is 471.89. The purity is usually 95%.
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Scientific Research Applications
- A recent study highlights a catalyst-free photosensitized strategy for regioselective imino functionalizations of alkenes. This method involves the formation of an electron donor-acceptor (EDA) complex, leading to the construction of structurally diverse β-imino sulfones and vinyl sulfones in moderate to high yields. The reaction is initiated by intermolecular charge transfer between oximes and sulfinates, followed by fragmentation to generate an iminyl radical and a transient sulfonyl radical. Notably, this protocol demonstrates excellent regioselectivity, broad functional group tolerance, and mild reaction conditions. Researchers have applied this approach to late-stage functionalization of natural product-derived compounds and the total synthesis of bioactive molecules.
- Chiral phosphoric acid-catalyzed reactions have been developed for the regio-, diastereo-, and enantioselective γ-additions of isoxazol-5(4H)-ones with β,γ-alkynyl-α-imino esters . This methodology enables the γ-addition of β,γ-alkynyl-α-imino esters and C-allenylation of isoxazol-5(4H)-ones with high regio- and stereocontrol. Such transformations are valuable for constructing complex molecular architectures with specific regiochemical and stereochemical features.
- The compound is commercially available as 3-(4-Chlorobenzenesulfonamido)-3-(4-fluorophenyl)propanoic acid (CAS number: 440646-68-4) . Researchers can use it as a reference standard for accurate results in pharmaceutical testing. Its availability ensures consistent and reliable characterization in drug development and quality control.
Photo-induced Imino Functionalizations of Alkenes
Organocatalytic Regio-, Diastereo-, and Enantioselective γ-Additions
Pharmaceutical Testing and Reference Standards
properties
IUPAC Name |
(2Z)-2-[(4-chlorophenyl)sulfonylhydrazinylidene]-N-(4-fluorophenyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15ClFN3O4S/c23-15-5-11-18(12-6-15)32(29,30)27-26-22-19(13-14-3-1-2-4-20(14)31-22)21(28)25-17-9-7-16(24)8-10-17/h1-13,27H,(H,25,28)/b26-22- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNAWJKKEAWAYFR-ROMGYVFFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=NNS(=O)(=O)C3=CC=C(C=C3)Cl)O2)C(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(/C(=N/NS(=O)(=O)C3=CC=C(C=C3)Cl)/O2)C(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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